Cas no 35746-63-5 (3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine)

3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine structure
35746-63-5 structure
Product Name:3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine
CAS No:35746-63-5
MF:C11H13N3S2
MW:251.371019124985
CID:5884342
PubChem ID:83380404
Update Time:2023-11-20

3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-7433688
    • 35746-63-5
    • 3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine
    • Inchi: 1S/C11H13N3S2/c1-2-12-10-13-11(14-16-10)15-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,12,13,14)
    • InChI Key: YVKUTXCQZCZUQO-UHFFFAOYSA-N
    • SMILES: S(C1=NSC(=N1)NCC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 251.05508977g/mol
  • Monoisotopic Mass: 251.05508977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 91.4Ų

3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7433688-0.05g
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine
35746-63-5 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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